Cas no 21868-89-3 (1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-)
21868-89-3 structure
Product Name:1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-
CAS No:21868-89-3
MF:C16H15NO
MW:237.296404123306
CID:1409250
Update Time:2024-08-16
1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-
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- Inchi: 1S/C16H15NO/c1-17-15(12-7-3-2-4-8-12)11-13-9-5-6-10-14(13)16(17)18/h2-10,15H,11H2,1H3
- InChI Key: ZMUXLFZXEWLBRZ-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)CC(C2=CC=CC=C2)N1C
Computed Properties
- Exact Mass: 237.11545
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Melting Point: 105-106 °C
- Boiling Point: 396.3±41.0 °C(Predicted)
- PSA: 20.31
- pka: -1.99±0.40(Predicted)
1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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